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Compound of Interest

Compound Name: Americium chloride

Cat. No.: B081593 Get Quote

An In-depth Technical Guide on the Physical Properties of Americium(III) Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of

americium(III) chloride (AmCl₃), a key compound in actinide chemistry. Due to its radioactivity,

all handling must be conducted by qualified personnel in appropriately equipped facilities.[1]

This guide consolidates critical data on both its anhydrous and hydrated forms, details common

experimental protocols for its synthesis, and visualizes these processes for enhanced clarity.

Quantitative Data Summary
The physical properties of americium(III) chloride and its common hydrate are summarized

below. These values are essential for modeling, experimental design, and safety assessments.

Table 1: Physical Properties of Anhydrous Americium(III)
Chloride (AmCl₃)
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Property Value References

Chemical Formula AmCl₃ [2][3]

Molar Mass 349.42 g/mol [1][4]

Appearance
Pink to light red, opaque

hexagonal crystals
[1][3][5][6]

Density 5.87 g/cm³ [1][3][6][7][8]

Melting Point 715 °C (988 K) [1][2][3][5][6]

Boiling Point 850 °C (1123 K) [2][3][6][9]

Crystal Structure Hexagonal, isotypic with UCl₃ [1][3][5]

Space Group P6₃/m, No. 176 [3][5]

Coordination Geometry
9-coordinate, tricapped trigonal

prismatic
[1][2][3]

Table 2: Physical Properties of Americium(III) Chloride
Hexahydrate (AmCl₃·6H₂O)

Property Value References

Chemical Formula AmCl₃·6H₂O [1][10]

Appearance
Yellow-reddish, hygroscopic

crystals
[11]

Crystal Structure Monoclinic [1][3][12]

Space Group P2/n [3][12]

Lattice Parameters
a = 970.2 pm, b = 656.7 pm, c

= 800.9 pm, β = 93° 37'
[3][12]

Experimental Protocols
The synthesis of high-purity americium(III) chloride is crucial for fundamental research and

applications such as electrorefining in advanced nuclear fuel cycles.[1][13] Several
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methodologies have been developed, starting from different americium-containing materials.

Synthesis from Americium Dioxide (AmO₂) via Molten
Salt Chlorination
This novel method avoids the production of mixed hazardous-radioactive waste and yields a

product suitable for electrochemical studies.[13][14]

Objective: To synthesize AmCl₃ by chlorinating Am₂O₃ (formed from AmO₂) with zirconium

tetrachloride (ZrCl₄) in a molten salt medium.

Materials:

Americium oxide (Am₂O₃)

Zirconium tetrachloride (ZrCl₄)

Lithium chloride-potassium chloride (LiCl-KCl) eutectic salt

Methodology:

The LiCl-KCl eutectic salt is melted in a reaction vessel at 500 °C.

Am₂O₃ and ZrCl₄ are added to the molten salt.

The chlorination reaction proceeds according to the following equation: 2 Am₂O₃ + 3 ZrCl₄

→ 4 AmCl₃ + 3 ZrO₂

The resulting AmCl₃ dissolves in the molten salt mixture. The byproduct, zirconium oxide

(ZrO₂), is an electrochemically inactive solid.[13][14][15]

The formation and concentration of AmCl₃ in the salt can be confirmed and quantified

using techniques such as cyclic voltammetry and gamma spectroscopy.[13][14][16]

Synthesis from Americium Nitride (AmN)
This method is suitable for preparing high-purity anhydrous AmCl₃ without the use of corrosive

reagents.[17]
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Objective: To synthesize high-purity, oxychloride-free AmCl₃.

Materials:

Americium nitride (AmN)

Cadmium chloride (CdCl₂)

Methodology:

Americium nitride is mixed with cadmium chloride.

The mixture is heated to between 600–660 K in a dynamic vacuum.[17]

The reaction yields hexagonal AmCl₃.[17]

The purity of the final product is confirmed by determining the lattice parameters, which for

the hexagonal product have been measured as a₀=0.7390 nm and c₀=0.4215 nm.[17]

Preparation of Americium(III) Chloride Hexahydrate
(AmCl₃·6H₂O)
This is a standard aqueous chemistry route for producing the hydrated form of the salt.[5][11]

Objective: To prepare crystalline AmCl₃·6H₂O.

Materials:

Americium dioxide (AmO₂)

Concentrated hydrochloric acid (HCl)

Methodology:

Americium dioxide powder is dissolved in concentrated hydrochloric acid.

The resulting solution is gently heated to evaporate the liquid.
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Upon cooling, hygroscopic, yellow-reddish crystals of AmCl₃·6H₂O precipitate from the

solution.[11]

Visualizations
The following diagrams illustrate the logical workflow for two key synthesis protocols.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://en.wikipedia.org/wiki/Americium_compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Chlorination Process

Analysis

Start Materials

LiCl-KCl Eutectic Salt Americium Oxide (Am₂O₃) Zirconium Tetrachloride (ZrCl₄)

Reaction Vessel at 500°C

Molten Salt Chlorination

Mixing

AmCl₃ in Molten Salt

Yields

Zirconium Oxide (ZrO₂) Precipitate

Co-produces

Cyclic Voltammetry

Analysis of

Gamma Spectroscopy

Analysis of

Confirmed AmCl₃ Product

Click to download full resolution via product page

Caption: Workflow for AmCl₃ Synthesis via Molten Salt Chlorination.
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Caption: Workflow for High-Purity AmCl₃ Synthesis from Americium Nitride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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